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Compound of Interest

Compound Name: 2-Iodobenzylic alcohol

Cat. No.: B1584928 Get Quote

An In-Depth Technical Guide to the Hazards and Safety Precautions for Handling 2-Iodobenzyl

Alcohol

Introduction
2-Iodobenzyl alcohol (CAS No: 5159-41-1) is a valuable chemical intermediate used in the

synthesis of a variety of complex organic molecules, including substituted seven-membered

lactones and indenones, making it relevant to researchers in materials science and drug

development.[1] Its structure, featuring a reactive benzylic alcohol and an ortho-iodine

substituent, presents a unique combination of chemical properties that necessitate a thorough

understanding of its hazards and the implementation of rigorous safety protocols. This guide

provides a comprehensive overview for researchers, scientists, and drug development

professionals to ensure the safe handling, storage, and disposal of this compound.

Section 1: Chemical and Physical Identity
A foundational understanding of the physical and chemical properties of 2-iodobenzyl alcohol is

essential for its safe handling and for predicting its behavior under various experimental

conditions.

Table 1: Physical and Chemical Properties of 2-Iodobenzyl Alcohol
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Property Value Reference

CAS Number 5159-41-1 [2]

Molecular Formula IC₆H₄CH₂OH

Molecular Weight 234.03 g/mol

Appearance
Light yellow or white crystalline

powder/solid
[3][4]

Melting Point 89-92 °C (lit.) [4]

Boiling Point 145°C at 10 mmHg (lit.) [4]

Solubility Insoluble in water [4]

| Storage Class | 11 - Combustible Solids | |

Section 2: Hazard Identification and Risk
Assessment
2-Iodobenzyl alcohol is classified as a hazardous chemical.[2] A thorough risk assessment

must be conducted before any handling or experimental work begins. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[2][5]

Table 2: GHS Hazard Classification for 2-Iodobenzyl Alcohol

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

| Specific target organ toxicity (single exposure) | 3 | H335: May cause respiratory irritation |

Source:[2][5]
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It is critical to note that the full toxicological properties of 2-iodobenzyl alcohol have not been

completely investigated, which necessitates handling it with a higher degree of caution.[2] The

following diagram outlines a systematic approach to risk assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC179700100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning Phase

Control Implementation

Action Phase

Identify Task:
Handling 2-iodobenzyl alcohol

Review Safety Data Sheet (SDS)

Evaluate Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
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Caption: Risk assessment workflow for handling 2-iodobenzyl alcohol.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment is mandatory.

Engineering Controls: All work involving 2-iodobenzyl alcohol, especially when handling the

solid powder or creating solutions, must be conducted in a certified chemical fume hood.[2][6]

This is crucial to prevent the inhalation of airborne particles and to contain any potential vapors,

aligning with the precaution against respiratory irritation.[2] An emergency eyewash station and

safety shower must be readily accessible and in close proximity to the workstation.[2][7]

Personal Protective Equipment (PPE): The selection of PPE should be based on a thorough

risk assessment of the specific tasks being performed.[8]

Table 3: Personal Protective Equipment (PPE) Selection Guide

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

ANSI Z87.1-compliant
safety goggles with side
shields.[8][9]

Protects against dust
particles and chemical
splashes. Standard safety
glasses are insufficient.

Hand Protection
Chemical-resistant nitrile

gloves.

Provides a barrier against skin

contact, which can cause

irritation.[2][9] Inspect gloves

for defects before use and

replace them immediately if

contaminated.

Skin/Body Protection Full-length laboratory coat.

Prevents contamination of

personal clothing.[10]

Contaminated work clothing

should not be allowed out of

the workplace.[6][11]
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| Respiratory Protection | NIOSH-approved N95 respirator. | Recommended when handling the

powder outside of a fume hood or if dust generation is unavoidable. |

Section 4: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is fundamental to laboratory safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Assemble all necessary equipment.

Donning PPE: Put on all required PPE as specified in Table 3.

Weighing: Carefully weigh the required amount of 2-iodobenzyl alcohol on weighing paper or

in a suitable container within the fume hood to minimize dust dispersal.

Transfer: Use a spatula to transfer the solid. If making a solution, add the solid to the solvent

slowly to avoid splashing.

Post-Handling: After use, securely close the container. Clean any residual contamination

from the work surface.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.[2] Do not eat, drink, or smoke in the laboratory.[12][13]

Storage Requirements: Store 2-iodobenzyl alcohol in a tightly closed container in a cool, dry,

and well-ventilated area.[2][12] It should be kept away from incompatible materials such as

strong acids, acid anhydrides, and acid chlorides.[2] Protecting the container from direct

sunlight is also recommended.[2]

Section 5: Reactivity and Incompatibility
Understanding the reactivity of 2-iodobenzyl alcohol is key to preventing hazardous situations

and unexpected side reactions in experimental setups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC179700100&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25666A.pdf
https://www.carlroth.com/medias/SDB-NE02-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ3MjN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYWIvaDdmLzg5NzYxODU5ODMwMDYucGRmfGE1NDBkYmVlNjg2ODc5MDNhNmJmYjM1NDU0YjBhMzBhN2M3NWFhNTFkM2E2ZThmZWRhOGEwYjc5ZWUyNTgwNzc
https://www.fishersci.com/store/msds?partNumber=AC179700100&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25666A.pdf
https://www.fishersci.com/store/msds?partNumber=AC179700100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179700100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials:

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.[14]

Acids, Acid Anhydrides, and Acid Chlorides: Incompatible with the alcohol functional group.

[2]

Potential Hazardous Reactions and Byproducts: The chemical structure of 2-iodobenzyl alcohol

makes it susceptible to several side reactions that researchers should be aware of to avoid

unexpected outcomes and ensure the purity of their desired product.

Resulting Byproducts

2-Iodobenzyl Alcohol

Oxidation
(e.g., air, reagents)

[O]

Dehalogenation
(e.g., reducing agents, catalysts)

[H] or catalyst

Self-Condensation
(e.g., acidic conditions)

H+ / Heat

2-Iodobenzaldehyde

Further [O]

Benzyl Alcohol Bis(2-iodobenzyl) ether

2-Iodobenzoic Acid

Further [O]
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Click to download full resolution via product page

Caption: Potential side reactions and byproducts of 2-iodobenzyl alcohol.[15]

Oxidation: The benzylic alcohol is susceptible to oxidation, which can yield 2-

iodobenzaldehyde and subsequently 2-iodobenzoic acid.[15] This can occur with exposure to

air over time or in the presence of oxidizing reagents.

Dehalogenation: The carbon-iodine bond is relatively weak and can be cleaved under certain

conditions, such as in the presence of reducing agents or specific catalysts, leading to the

formation of benzyl alcohol.[15]

Self-Condensation: Under acidic conditions or with heat, 2-iodobenzyl alcohol can react with

itself to form bis(2-iodobenzyl) ether.[15]

Section 6: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Personal Exposure:

Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or

stops, provide artificial respiration. Seek medical attention.[2][16]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2][16] If skin irritation occurs, seek

medical advice.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do.[2][16] If eye

irritation persists, get medical attention.[2]

Ingestion: Do NOT induce vomiting. Clean the mouth with water. Seek immediate medical

attention.[2][16]

Spills and Leaks: In the case of a spill, the primary objectives are to prevent exposure to

personnel and to contain the material.
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Spill Occurs

Alert personnel in the area
Evacuate if necessary

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain the spill
Prevent entry into drains

Clean up spill:
- Gently sweep up solid
- Avoid generating dust

- Place in a sealed container

Decontaminate the area

Label container as
Hazardous Waste

Report incident to EHS

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a 2-iodobenzyl alcohol spill.[2][11]
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Fire: 2-Iodobenzyl alcohol is a combustible solid.

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon dioxide

(CO₂), or water spray.[16]

Hazards: In a fire, it may decompose to produce hazardous combustion products, including

carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen iodide.[2][16]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[2]

Section 7: Waste Disposal
Chemical waste must be managed in a way that ensures safety and environmental protection.

Segregation: All waste containing 2-iodobenzyl alcohol, including unused product and

contaminated materials (e.g., gloves, weighing paper, spill cleanup debris), must be collected

separately from other waste streams.[17]

Containerization: Collect waste in a designated, compatible, and properly sealed hazardous

waste container.[17]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "2-Iodobenzyl alcohol."[17]

Disposal: Disposal must be carried out through a licensed hazardous waste disposal

company, in strict accordance with all local, state, and federal regulations.[2][17] Do not

dispose of this chemical down the drain.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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